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Compound of Interest

Compound Name: (+)-Eriodictyol

Cat. No.: B191197

An In-depth Technical Guide to the Chemical Structure and Properties of Eriodictyol

Introduction

Eriodictyol is a naturally occurring flavanone, a subclass of flavonoids, that has garnered
significant scientific attention for its potent antioxidant, anti-inflammatory, and neuroprotective
properties.[1][2][3] Found in a variety of plants, including citrus fruits like lemons, and medicinal
plants such as Yerba Santa (Eriodictyon californicum), eriodictyol is a subject of interest for its
potential therapeutic applications.[1][2] This technical guide provides a comprehensive
overview of the chemical structure, molecular formula, and physicochemical properties of
eriodictyol, along with relevant experimental protocols and a visualization of its role in a key
signaling pathway.

Chemical Structure and Molecular Formula

Eriodictyol, chemically known as (2S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-2,3-
dihydrochromen-4-one, is a tetrahydroxyflavanone.[4][5] Its structure consists of a C6-C3-C6
backbone, characteristic of flavonoids, with hydroxyl groups substituted at the 5, 7, 3', and 4'
positions.[4] The molecular formula of eriodictyol is C15H1206.[1][6][7][8]

The structural arrangement of eriodictyol, particularly the presence and location of its hydroxyl
groups, is fundamental to its biological activity, enabling it to act as a free radical scavenger.[3]

Physicochemical and Identification Data
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A summary of the key quantitative data for eriodictyol is presented in the table below, providing

essential information for its handling, characterization, and experimental use.

Property Value Source(s)
Molecular Formula C15H1206 [L141elnr1alel1
Molecular Weight 288.25 g/mol [L141elr718l1el
(2S)-2-(3,4-
dihydroxyphenyl)-5,7-
UPAC Name dihidroxfz,B—Zi:\ydrochromen— )
4-one
CAS Number 552-58-9 [1]6]
Physical Description Solid [4]
Melting Point 269 - 270 °C [415]
Solubility in Water 0.07 mg/mL at 20 °C [4115]
Solubility in DMSO >28.8 mg/mL [7]
LogP 2.02 [4]

Experimental Protocols

The isolation and analysis of eriodictyol from natural sources are critical for its study. The

following are examples of experimental protocols that have been employed.

Protocol 1: Extraction of Eriodictyol from Afzelia

africana

This protocol describes a method for obtaining eriodictyol from the bark of Afzelia africana.

o Sample Preparation: 500 g of Afzelia africana bark is collected and prepared for extraction.

o Extraction: The prepared bark is extracted with 90% methanol.[5]

* Yield: This method has been reported to yield approximately 12% eriodictyol.[5]
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Protocol 2: Ultrasound-Assisted Extraction from
Anacardium occidentale

This protocol details a method for extracting eriodictyol from the leaves of Anacardium
occidentale using ultrasound.

o Sample Preparation: Leaves of Anacardium occidentale L. are collected for extraction.

o Extraction: Ultrasound-assisted extraction is performed. The temperature is maintained at 35
+ 5 °C using an external water bath to prevent degradation of the compound.[5]

Protocol 3: Analysis of Eriodictyol by HPLC

High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the
analysis and quantification of eriodictyol in extracts.

Sample Preparation: The extract containing eriodictyol is appropriately diluted and filtered
prior to injection.

e HPLC System: A standard HPLC system equipped with a suitable column (e.g., C18) is
used.

* Mobile Phase: A suitable mobile phase gradient is employed for the separation of eriodictyol
from other components in the extract.

o Detection: A UV detector is typically used for the detection of eriodictyol, with the wavelength
set to its absorption maximum.

¢ Quantification: The concentration of eriodictyol is determined by comparing the peak area of
the sample to that of a known standard.

Signaling Pathway and Experimental Workflow
Visualization

To visually represent the relationships and processes involving eriodictyol, the following
diagrams have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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